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Compound of Interest

Compound Name: Lead tetraacetate

Cat. No.: B146063

Lead tetraacetate, with the chemical formula Pb(CHsCOO)a4, is a significant organolead
compound utilized as a potent oxidizing agent in organic synthesis.[1] Often abbreviated as
Pb(OAC)4, it is a colorless solid soluble in nonpolar organic solvents, which indicates it is not a
salt.[1] The compound is sensitive to moisture and is typically stored in the presence of
additional acetic acid to prevent degradation.[1]

Chemical Identifiers

A comprehensive list of identifiers for lead tetraacetate is provided below to aid researchers in
its accurate identification and sourcing.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b146063?utm_src=pdf-interest
https://www.benchchem.com/product/b146063?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lead(IV)_acetate
https://en.wikipedia.org/wiki/Lead(IV)_acetate
https://en.wikipedia.org/wiki/Lead(IV)_acetate
https://www.benchchem.com/product/b146063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Type

Value

CAS Number

546-67-8[1][2][3][4][5][6][7]

Deprecated CAS Number

612524-90-0[8]

PubChem CID

11025

European Community (EC) Number

208-908-0[5][7]

UNII CFEN24B03DB

UN Number 2291[8]

ChEBI ID CHEBI:77245[8][9]
MDL Number MFCDO00008693[5][7]

Beilstein Registry Number

3595640[5][7]

Molecular and Structural Information

The molecular and structural details of lead tetraacetate are crucial for understanding its

reactivity and behavior in chemical transformations.

Property

Value

Molecular Formula

CsH120sPb[2][3][4]

Molecular Weight

443.38 g/mol [5][7]

IUPAC Name

Lead(lV) acetate[1]

Systematic IUPAC Name

Tetrakis(acetyloxy)plumbane[1]

CC(=0)O--INVALID-LINK--

SMILES
(OC(C)=0)0C(C)=0[5][7]
nchi 1S/4C2H402.Pb/c41-2(3)4;/h41H3,
n
(H,3,4);/q;;;;+41p-4[5][7]
JEHCHYAKAXDFKV-UHFFFAOY SA-J[2][3][4]
InChlKey

[5107]

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://en.wikipedia.org/wiki/Lead(IV)_acetate
https://www.chemeo.com/cid/81-378-3/Lead-tetraacetate.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=546-67-8
https://webbook.nist.gov/cgi/cbook.cgi?ID=C546678&Mask=200
https://www.sigmaaldrich.com/JP/ja/product/sigald/185191
https://sdfine.com/lead-iv-acetate-ar-lead-tetraacetate-89050-k10.html
https://www.sigmaaldrich.com/SG/en/product/sigald/185191
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-tetraacetate
https://www.sigmaaldrich.com/JP/ja/product/sigald/185191
https://www.sigmaaldrich.com/SG/en/product/sigald/185191
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-tetraacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-tetraacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrakis_acetyloxy_plumbane
https://www.sigmaaldrich.com/JP/ja/product/sigald/185191
https://www.sigmaaldrich.com/SG/en/product/sigald/185191
https://www.sigmaaldrich.com/JP/ja/product/sigald/185191
https://www.sigmaaldrich.com/SG/en/product/sigald/185191
https://www.benchchem.com/product/b146063?utm_src=pdf-body
https://www.chemeo.com/cid/81-378-3/Lead-tetraacetate.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=546-67-8
https://webbook.nist.gov/cgi/cbook.cgi?ID=C546678&Mask=200
https://www.sigmaaldrich.com/JP/ja/product/sigald/185191
https://www.sigmaaldrich.com/SG/en/product/sigald/185191
https://en.wikipedia.org/wiki/Lead(IV)_acetate
https://en.wikipedia.org/wiki/Lead(IV)_acetate
https://www.sigmaaldrich.com/JP/ja/product/sigald/185191
https://www.sigmaaldrich.com/SG/en/product/sigald/185191
https://www.sigmaaldrich.com/JP/ja/product/sigald/185191
https://www.sigmaaldrich.com/SG/en/product/sigald/185191
https://www.chemeo.com/cid/81-378-3/Lead-tetraacetate.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=546-67-8
https://webbook.nist.gov/cgi/cbook.cgi?ID=C546678&Mask=200
https://www.sigmaaldrich.com/JP/ja/product/sigald/185191
https://www.sigmaaldrich.com/SG/en/product/sigald/185191
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synonyms

Lead tetraacetate is also known by several other names in the scientific literature and
chemical catalogs.

Plumbic acetate[1][8][2][3]

Lead(lV) acetate[1][8][2][3]

Lead tetracetate[8]

Acetic acid, lead(4+) salt[8][2][3]

Experimental Protocols and Logical Relationships

Due to the direct query for identifiers and the nature of the available search results, detailed
experimental protocols and signaling pathways are not applicable. The primary function of lead
tetraacetate is as a reagent in chemical reactions. A logical workflow for its use would involve
reaction setup, execution, workup, and product purification.

Below is a generalized workflow for a typical oxidation reaction using lead tetraacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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